Cas no 2680747-52-6 (tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate)

• Product Name: tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate
• CAS No: 2680747-52-6
• MF: C₁₅H₁₈BrN₃O₂
• MW: 352.226322650909
• CID: 5622226
• PubChem ID: 165925920
• Update Time: 2025-10-24

tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680747-52-6
• tert-butyl N-{1-[(4-bromophenyl)methyl]-1H-pyrazol-4-yl}carbamate
• EN300-28298752
• tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate

• Inchi： 1S/C15H18BrN3O2/c1-15(2,3)21-14(20)18-13-8-17-19(10-13)9-11-4-6-12(16)7-5-11/h4-8,10H,9H2,1-3H3,(H,18,20)
• InChI Key： AGVQBVPVUYMRJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.05824g/mol
• Monoisotopic Mass: 351.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate

Comprehensive Overview of tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate (CAS No. 2680747-52-6)

The compound tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate (CAS No. 2680747-52-6) is a specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyrazole core and a 4-bromophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and its potential as a building block for heterocyclic chemistry.

In recent years, the demand for tert-butyl carbamate-protected intermediates has surged, driven by advancements in peptide synthesis and small-molecule drug development. The inclusion of a bromine atom in the aromatic ring further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. This aligns with the growing interest in Pd-catalyzed reactions and C-C bond formation strategies, topics frequently queried in academic and industrial databases.

The 1H-pyrazol-4-yl moiety in this compound is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased scrutiny of such structures in medicinal chemistry forums and high-throughput screening initiatives. Users often search for "pyrazole-based drug candidates" or "bromophenyl derivatives in drug design," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers stability under basic conditions while being readily cleavable under acidic conditions. This duality makes it a favorite among chemists working on multi-step synthesis and protecting group strategies. Online discussions frequently revolve around "Boc deprotection methods" and "optimization of carbamate protection," underscoring the practical importance of this functional group.

The compound's CAS No. 2680747-52-6 serves as a critical identifier in regulatory documentation and patent literature. With the rise of AI-assisted chemical database mining, precise identifiers like this enable efficient retrieval of synthetic protocols and safety data. Queries such as "CAS number lookup for pyrazole derivatives" or "2680747-52-6 synthetic route" are common in search engines, highlighting the need for accurate metadata in chemical databases.

In material science, the 4-bromophenyl group introduces opportunities for polymer functionalization and surface modification. Recent trends in organic electronics and conductive polymers have spurred interest in brominated aromatic compounds as precursors for π-conjugated systems. This connects to popular search terms like "bromophenyl in OLED materials" and "pyrazole monomers for conductive polymers."

Quality control of tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. The compound's purity is crucial for reproducible results in downstream applications, making "analytical methods for carbamate compounds" a recurring topic in scientific forums. Additionally, discussions about "scaling up pyrazole synthesis" reflect industrial interest in this chemical space.

Environmental and safety considerations for this compound follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal handling conditions, proper waste disposal procedures for halogenated organics are often searched in conjunction with this material. The scientific community's focus on green chemistry has also led to inquiries about "alternative solvents for pyrazole reactions" and "catalytic approaches to reduce bromine waste."

Patent analysis reveals that CAS 2680747-52-6 appears in intellectual property related to kinase inhibitors and G-protein-coupled receptor modulators. This connects to trending research areas like "targeted cancer therapies" and "signal transduction inhibitors," which dominate recent literature searches. The compound's structural features make it particularly valuable for structure-activity relationship (SAR) studies in these domains.

Future research directions for this compound likely involve its incorporation into combinatorial libraries for drug discovery and exploration of its photophysical properties for material applications. The intersection of computational chemistry and experimental validation continues to generate interest, as evidenced by searches for "molecular docking of pyrazole carbamates" and "DFT studies on brominated heterocycles." As synthetic methodologies evolve, tert-butyl N-{1-(4-bromophenyl)methyl-1H-pyrazol-4-yl}carbamate remains a versatile tool for innovation across multiple scientific disciplines.